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Compound of Interest

Compound Name: Ido1-IN-25

Cat. No.: B15577643

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the proper handling and
disposal of Ido1-IN-25, a dual inhibitor of IDO1/TDO2. Adherence to these procedures is vital
for ensuring laboratory safety and environmental compliance. Given that a specific Safety Data
Sheet (SDS) for Ido1-IN-25 is not readily available, these recommendations are based on best
practices for handling novel, chlorinated heterocyclic compounds and data from structurally
similar chemicals.

. Hazard Identification and Risk Assessment

Ido1-IN-25, with the chemical formula C14HsCIsNO:S, is a chlorinated benzoxazole derivative.
While the toxicological properties of Ido1-IN-25 have not been fully elucidated, it should be
handled as a potentially hazardous substance. Structurally similar compounds, such as 2,6-
Dichlorobenzoxazole, are classified as harmful if swallowed.[1] Therefore, a thorough risk
assessment should be conducted before handling, taking into account the potential for skin and
eye irritation, and respiratory effects if inhaled as a dust or aerosol. All manipulations should be
performed in a certified chemical fume hood.

Il. Personal Protective Equipment (PPE)

To minimize exposure, the following personal protective equipment must be worn at all times
when handling Ido1-IN-25:
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» Hand Protection: Chemical-resistant gloves (e.qg., nitrile or neoprene) are mandatory. Gloves
must be inspected before use and proper removal techniques should be followed to avoid
skin contact.[1]

o Eye Protection: Safety glasses with side shields or chemical safety goggles are required to
protect against splashes.[1]

o Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent
contamination of personal attire. For larger quantities or when there is a risk of splashing, a
chemical-resistant apron is recommended.

o Respiratory Protection: If handling the compound as a powder outside of a fume hood, a
NIOSH-approved respirator is necessary to prevent inhalation.

lll. Step-by-Step Disposal Protocol

The disposal of Ido1-IN-25 and any contaminated materials must be treated as hazardous
chemical waste. Adherence to your institution's Environmental Health and Safety (EHS)
guidelines is paramount.

e Segregation of Waste:

o Solid Waste: Collect unused or expired solid Ido1-IN-25, along with any contaminated
disposable labware (e.qg., pipette tips, microfuge tubes, gloves, and weighing paper), in a
designated, leak-proof hazardous waste container.

o Liquid Waste: Unused stock solutions or experimental solutions containing ldo1-IN-25
should be collected in a separate, clearly labeled, and chemically compatible hazardous
waste container. Do not mix with other solvent waste streams unless permitted by your
institution's EHS.

o Sharps Waste: Any needles or other sharps contaminated with Ido1-IN-25 must be
disposed of in a designated sharps container.

» Waste Container Selection and Labeling:

o Use containers that are in good condition and have a secure, tight-fitting lid.
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o All containers must be clearly labeled with the words "Hazardous Waste," the full chemical
name "ldo1-IN-25," the concentration (if in solution), and the accumulation start date.
Avoid using chemical formulas or abbreviations.

o Storage of Waste:

o Store hazardous waste containers in a designated and secure satellite accumulation area
within the laboratory.

o Ensure the storage area is well-ventilated and away from general laboratory traffic.

o Secondary containment (e.g., a larger, chemically resistant bin) should be used for liquid
waste containers to mitigate spills.

e Arranging for Disposal:

o Once a waste container is full or has reached the institutional time limit for accumulation,
contact your institution's EHS department to arrange for pickup.

o Follow all institutional procedures for requesting a hazardous waste pickup, which may
include completing an online form or attaching a specific waste tag.

IV. Spill and Emergency Procedures

e Minor Spill: In the event of a small spill, and if it is safe to do so, absorb the material with an
inert absorbent (e.g., vermiculite, sand, or chemical absorbent pads). Collect the
contaminated absorbent material into the designated solid hazardous waste container. Clean
the spill area with an appropriate solvent and decontaminating solution.

o Major Spill: In the case of a large spill, evacuate the immediate area and alert your
laboratory supervisor and institutional EHS. Do not attempt to clean up a large spill without
proper training and equipment.

Data Presentation
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Property Value Source

Chemical Name Ido1-IN-25 MedChemExpress
CAS Number 2841467-86-3 MedChemExpress
Molecular Formula C14HsCIsNO2S MedChemExpress
Molecular Weight 360.64 g/mol MedChemExpress
Appearance Solid (presumed) General Knowledge

N Information not readily
Solubility Available

Store at -20°C for long-term
Storage - MedChemExpress
stability

Experimental Protocols

As this document focuses on disposal, detailed experimental protocols for the use of Ido1-IN-
25 are not included. Researchers should consult relevant literature and internal standard
operating procedures (SOPs) for experimental use. All experimental work should be conducted
in a manner that minimizes waste generation.

Mandatory Visualization
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Workflow for Proper Disposal of Ido1-IN-25
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Caption: Disposal workflow for Ido1-IN-25.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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